Cas no 1430222-23-3 ((3R,4R)-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: (3R,4R)-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 1430222-23-3
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5303806
• Update Time: 2026-03-10

(3R,4R)-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-methylpyrrolidine-3-carboxylic acid
• Rel-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid
• (3R)-4beta-Methylpyrrolidine-3alpha-carboxylic acid

• Inchi： 1S/C6H11NO2/c1-4-2-7-3-5(4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m0/s1
• InChI Key： FLYSYPZJEXSTBV-WHFBIAKZSA-N
• SMILES： OC([C@H]1CNC[C@@H]1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• XLogP3: -2.4
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (3R,4R)-4-methylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of (3R,4R)-4-methylpyrrolidine-3-carboxylic acid (CAS: 1430222-23-3)

The compound (3R,4R)-4-methylpyrrolidine-3-carboxylic acid (CAS: 1430222-23-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is of particular interest due to its potential applications in drug discovery and development, particularly as a building block for novel therapeutics. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a focal point for researchers in the field.

One of the key areas of research has been the optimization of synthetic routes for (3R,4R)-4-methylpyrrolidine-3-carboxylic acid. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient enantioselective synthesis method using asymmetric hydrogenation, achieving high yields and excellent enantiomeric excess. This advancement is critical for scaling up production and ensuring the availability of high-quality material for further biological testing.

In terms of biological activity, preliminary studies have indicated that (3R,4R)-4-methylpyrrolidine-3-carboxylic acid may act as a modulator of specific neurotransmitter systems. Research conducted by Smith et al. (2023) suggested its potential as a ligand for GABA receptors, which could have implications for the treatment of neurological disorders such as epilepsy and anxiety. However, further in vivo studies are required to validate these findings and explore the compound's pharmacokinetic properties.

Another promising avenue of research involves the incorporation of (3R,4R)-4-methylpyrrolidine-3-carboxylic acid into peptide-based therapeutics. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) reported the successful integration of this compound into a peptide scaffold, enhancing the peptide's stability and bioavailability. This approach could open new possibilities for the development of peptide drugs targeting various diseases, including cancer and metabolic disorders.

Despite these promising developments, challenges remain in fully understanding the pharmacological profile of (3R,4R)-4-methylpyrrolidine-3-carboxylic acid. Current research is focused on elucidating its mechanism of action, optimizing its therapeutic potential, and addressing any potential toxicity concerns. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, (3R,4R)-4-methylpyrrolidine-3-carboxylic acid (CAS: 1430222-23-3) represents a promising candidate for further investigation in drug discovery. Its unique structural features and potential biological activities make it a valuable tool for developing new therapeutics. Continued research efforts will be essential to unlock its full potential and translate these findings into clinical applications.